Cas no 2228863-21-4 (1-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 2228863-21-4
• MF: C₁₆H₂₀ClNO₄
• MW: 325.787303924561
• CID: 6428575
• PubChem ID: 165704745
• Update Time: 2025-09-28

1-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)methylcyclopropane-1-carboxylic acid
• 1-[(4-{[(tert-butoxy)carbonyl]amino}-2-chlorophenyl)methyl]cyclopropane-1-carboxylic acid
• 2228863-21-4
• EN300-1902444

• Inchi： 1S/C16H20ClNO4/c1-15(2,3)22-14(21)18-11-5-4-10(12(17)8-11)9-16(6-7-16)13(19)20/h4-5,8H,6-7,9H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： LWPFTCUGOXRPFV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC1(C(=O)O)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 325.1080858g/mol
• Monoisotopic Mass: 325.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)methylcyclopropane-1-carboxylic acid

Introduction to 1-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2228863-21-4)

1-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)methylcyclopropane-1-carboxylic acid, identified by the CAS number 2228863-21-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its cyclopropane ring and amide functional group, represents a promising candidate for further exploration in drug discovery and development. The structural features of this compound, particularly the presence of a chlorophenyl moiety and a tert-butoxy carbonylamino substituent, make it an intriguing subject for synthetic modifications and biological evaluations.

The cyclopropane core in this compound is a key structural element that has been widely studied for its unique electronic and steric properties. Cyclopropanes are known for their high ring strain, which can be exploited to enhance reactivity in various chemical transformations. In pharmaceutical applications, the cyclopropane ring has been incorporated into several drug candidates due to its ability to modulate bioactivity and improve metabolic stability. The presence of the methylcyclopropane-1-carboxylic acid moiety further extends the potential applications of this compound, as carboxylic acids are versatile functional groups used in the synthesis of peptides, esters, and other bioactive molecules.

The 4-{(tert-butoxy)carbonylamino}-2-chlorophenyl substituent adds another layer of complexity to this molecule. The chlorophenyl group is a common pharmacophore found in many active pharmaceutical ingredients (APIs), known for its ability to interact with biological targets such as enzymes and receptors. The tert-butoxy carbonylamino group serves as a protecting group for the amine functionality, which can be selectively removed under specific conditions to reveal the free amine for further chemical modifications. This dual functionality makes 1-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)methylcyclopropane-1-carboxylic acid a valuable intermediate in the synthesis of more complex molecules.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound through multi-step reactions involving cyclization, functional group interconversions, and protecting group strategies. The synthesis typically involves the formation of the cyclopropane ring followed by the introduction of the chlorophenyl and tert-butoxy carbonylamino groups. These synthetic routes have been optimized to ensure high yields and purity, making it feasible for large-scale production if needed.

Beyond its synthetic utility, 1-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)methylcyclopropane-1-carboxylic acid has shown promise in preliminary biological evaluations. Studies have indicated that compounds with similar structural motifs may exhibit inhibitory activity against various enzymes and receptors relevant to human health. For instance, derivatives of cyclopropanes have been investigated for their potential as kinase inhibitors, while chlorophenyl-containing compounds are often explored for their antimicrobial and anti-inflammatory properties. The amide linkage in this molecule also suggests potential applications in peptidomimetic chemistry, where such linkages can enhance stability and bioavailability.

The tert-butoxy carbonylamino group not only serves as a protecting group but also introduces a hydrophobic region that can influence solubility and partitioning properties. This feature is particularly important in drug design, where optimizing solubility is crucial for achieving desirable pharmacokinetic profiles. Additionally, the presence of both chloro and amino functionalities provides multiple sites for further derivatization, allowing chemists to tailor the molecule's properties for specific applications.

In conclusion, 1-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2228863-21-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the cyclopropane ring, chlorophenyl substituent, and tert-butoxy carbonylamino group, make it an attractive scaffold for drug discovery efforts. As synthetic methodologies continue to evolve, the accessibility of this compound will likely increase, opening up new avenues for exploration in medicinal chemistry.